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molecular formula C7H5F2NO2 B1316888 1,3-Difluoro-2-methyl-4-nitrobenzene CAS No. 79562-49-5

1,3-Difluoro-2-methyl-4-nitrobenzene

Cat. No. B1316888
CAS RN: 79562-49-5
M. Wt: 173.12 g/mol
InChI Key: AVWNNVJXXMKAPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08486951B2

Procedure details

1,3-Difluoro-2-methyl-4-nitro-benzene (16 g, 0.092 mol), benzyl alcohol (10 g, 0.092 mol) and K2CO3 (25.3 g, 0.18 mol), were combined in DMF (300 mL) and heated to 100° C. overnight. The mixture was poured into water and extracted with ethyl acetate (3×200 mL). The combined organic layers were washed with brine, dried (Na2SO4), concentrated in vacuo and purified by silica gel chromatography to give 1-benzyloxy-3-fluoro-2-methyl-4-nitro-benzene (8 g, 33% yield). 1H NMR (400 MHz, DMSO-d6): δ 8.04 (t, J=8.8 Hz, 1H), 7.30-7.46 (m, 5H), 7.08 (d, J=9.2 Hz, 1H), 5.28 (s, 2H), 2.13 (s, 3H).
Name
1,3-Difluoro-2-methyl-4-nitro-benzene
Quantity
16 g
Type
reactant
Reaction Step One
Name
benzyl alcohol
Quantity
10 g
Type
reactant
Reaction Step Two
Name
K2CO3
Quantity
25.3 g
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
DMF
Quantity
300 mL
Type
solvent
Reaction Step Five
Name
1-benzyloxy-3-fluoro-2-methyl-4-nitro-benzene
Yield
33%

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([F:11])[C:3]=1[CH3:12].[CH2:13]([OH:20])[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.C([O-])([O-])=O.[K+].[K+].O>CN(C=O)C>[CH2:13]([O:20][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([F:11])[C:3]=1[CH3:12])[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:2.3.4|

Inputs

Step One
Name
1,3-Difluoro-2-methyl-4-nitro-benzene
Quantity
16 g
Type
reactant
Smiles
FC1=C(C(=C(C=C1)[N+](=O)[O-])F)C
Step Two
Name
benzyl alcohol
Quantity
10 g
Type
reactant
Smiles
C(C1=CC=CC=C1)O
Step Three
Name
K2CO3
Quantity
25.3 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Five
Name
DMF
Quantity
300 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×200 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
purified by silica gel chromatography

Outcomes

Product
Name
1-benzyloxy-3-fluoro-2-methyl-4-nitro-benzene
Type
product
Smiles
C(C1=CC=CC=C1)OC1=C(C(=C(C=C1)[N+](=O)[O-])F)C
Measurements
Type Value Analysis
AMOUNT: MASS 8 g
YIELD: PERCENTYIELD 33%
YIELD: CALCULATEDPERCENTYIELD 33.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.